Cas no 227466-91-3 (2H-1-Benzopyran-2-carbonylchloride, 3,4-dihydro-, (2R)-)

• Product Name: 2H-1-Benzopyran-2-carbonylchloride, 3,4-dihydro-, (2R)-
• CAS No: 227466-91-3
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 244957
• PubChem ID: 45081727
• Update Time: 2025-04-19

2H-1-Benzopyran-2-carbonylchloride, 3,4-dihydro-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-carbonylchloride, 3,4-dihydro-, (2R)-
• (-)-(R)-3,4-dihydro-2H-1-benzopyran-2-carbonyl chloride
• (2R)-3,4-Dihydro-2H-chromene-2-carbonylchloride
• (R)-chroman-2-carboxylic acid chloride
• AG-E-65346
• CTK1A0268
• UXOHRZNOVPCNMD-SECBINFHSA-N
• (2R)-3,4-Dihydro-2H-1-benzopyran-2-carbonyl chloride
• SCHEMBL5722756
• DTXSID30664811
• 2H-1-Benzopyran-2-carbonylchloride,3,4-dihydro-,(2R)-(9CI)
• 227466-91-3

• Inchi： 1S/C10H9ClO2/c11-10(12)9-6-5-7-3-1-2-4-8(7)13-9/h1-4,9H,5-6H2/t9-/m1/s1
• InChI Key： UXOHRZNOVPCNMD-SECBINFHSA-N
• SMILES： ClC([C@H]1CCC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 196.02917
• Monoisotopic Mass: 196.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3
• LogP: 2.14560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans